Cas no 52551-07-2 (L-Tyrosine 4-Nitroanilide)

• Product name: L-Tyrosine 4-Nitroanilide
• CAS No: 52551-07-2
• MF: C₁₅H₁₅N₃O₄
• MW: 301.2973
• MDL: MFCD00155550
• CID: 1577904

L-Tyrosine 4-Nitroanilide Chemical and Physical Properties

Names and Identifiers

• N-(4-Nitrophenyl)-L-tyrosinamide
• H-Tyr-pNA
• L-Tyrosine 4-nitroanilide
• Tyrosine-p-nitroanilide
• L-Tyrosine 4-Nitroanilide

• MDL： MFCD00155550
• Inchi： InChI=1S/C15H15N3O4/c16-14(9-10-1-7-13(19)8-2-10)15(20)17-11-3-5-12(6-4-11)18(21)22/h1-8,14,19H,9,16H2,(H,17,20)/t14-/m0/s1
• InChI Key： TVHHNERSENUVQJ-AWEZNQCLSA-N
• SMILES： C1=C(C=CC(=C1)O)C[C@@H](C(=O)NC2=CC=C(C=C2)[N+](=O)[O-])N

Computed Properties

• Exact Mass: 301.10635
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6

Experimental Properties

• Density: 1.407±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.23 g/l) (25 º C),
• PSA: 118.49